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A comprehensive guide for researchers and crop protection professionals on the performance

of triazole fungicides against early and late leaf spot of groundnut, supported by experimental

data.

Groundnut (Arachis hypogaea L.) is a globally important crop, but its yield is significantly

hampered by foliar fungal diseases, primarily early leaf spot (causative agent Cercospora

arachidicola) and late leaf spot (causative agent Phaeoisariopsis personata). Triazole

fungicides are a crucial class of systemic fungicides widely used to manage these diseases.

This guide provides a comparative analysis of the efficacy of various triazole fungicides based

on published research, presenting quantitative data, detailed experimental protocols, and visual

representations of their mode of action and experimental application.

Performance Data of Triazole Fungicides
The following tables summarize the performance of different triazole fungicides in controlling

groundnut leaf spot and their impact on yield, based on data from multiple field trials.

Table 1: Efficacy of Triazole Fungicides on Disease Intensity of Groundnut Leaf Spot
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Fungicide
Active
Ingredient

Application
Rate (%)

Mean
Disease
Intensity
(%)

Percent
Disease
Control (%)

Reference

Hexaconazol

e
5 EC 0.005 30.60 53.30 [1]

Difenoconazo

le
25 EC 0.0125 - - [2]

Propiconazol

e
25 EC 0.0125 37.80 - [3]

Tebuconazole 25 WG - 40.99 - [3]

Tebuconazole - 0.15 - 52.42 [4]

Hexaconazol

e + Zineb
- 0.1 - - [5][6]

Untreated

Control
- - 65.53 0 [1]

Note: Direct comparison of percentage values across different studies should be done with

caution due to variations in experimental conditions, disease pressure, and assessment

methods.

Table 2: Impact of Triazole Fungicide Application on Groundnut Pod Yield
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Fungicide
Active
Ingredient

Application
Rate (%)

Mean Pod
Yield (
kg/ha )

Yield
Increase
over
Control (%)

Reference

Hexaconazol

e
5 EC 0.005 2211 48.90 [1]

Difenoconazo

le
25 EC 0.0125 - - [2]

Propiconazol

e
25 EC - 2207 - [3]

Tebuconazole 25 WG - 2263 - [3]

Tebuconazole - 0.15 - 67 [4]

Hexaconazol

e
- - - 71 [2]

Untreated

Control
- - 1485 0 [1]

Experimental Protocols
The data presented in this guide are derived from field experiments conducted under varying

environmental conditions. However, the general methodologies employed in these studies

share common principles.

A. General Field Trial Protocol

A typical experimental protocol for evaluating the efficacy of triazole fungicides against

groundnut leaf spot involves the following steps:

Experimental Design: The trials are commonly laid out in a Randomized Complete Block

Design (RCBD) with multiple replications for each treatment to ensure statistical validity.[7][8]

Plot Management: Standard agronomic practices for groundnut cultivation are followed,

including land preparation, sowing of a susceptible variety, fertilization, and irrigation.
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Fungicide Application:

Fungicides are applied as foliar sprays using a knapsack sprayer.

The first spray is typically initiated at the first appearance of disease symptoms or at a

predefined number of days after sowing (e.g., 30-40 days).[2]

Subsequent sprays are applied at intervals of 15-20 days, depending on the disease

severity and weather conditions.

Data Collection:

Disease severity is recorded at regular intervals using a standardized rating scale (e.g., 1-

9 scale).

The Percent Disease Index (PDI) is calculated from the disease severity ratings.

At harvest, data on pod yield and haulm yield are collected from the net plot area.

Statistical Analysis: The collected data are subjected to Analysis of Variance (ANOVA) to

determine the statistical significance of the differences between treatments.

Visualizations
Signaling Pathway: Mode of Action of Triazole
Fungicides
Triazole fungicides act by inhibiting the biosynthesis of ergosterol, a vital component of the

fungal cell membrane. This disruption leads to impaired membrane function and ultimately,

fungal cell death. The following diagram illustrates this signaling pathway.

Caption: Mode of action of triazole fungicides.

Experimental Workflow for Fungicide Efficacy Trial
The following diagram outlines a typical workflow for conducting a field trial to evaluate the

efficacy of triazole fungicides for the control of groundnut leaf spot.
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Caption: Workflow for fungicide efficacy trials.
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Conclusion
Triazole fungicides, including hexaconazole, difenoconazole, propiconazole, and tebuconazole,

have consistently demonstrated significant efficacy in controlling groundnut leaf spot and

increasing pod yields.[2][3][4] The selection of a specific triazole fungicide may depend on

factors such as local disease pressure, cost-effectiveness, and the potential for resistance

development. Adherence to standardized experimental protocols is crucial for generating

reliable and comparable data on fungicide performance. The primary mode of action of these

fungicides, the inhibition of ergosterol biosynthesis, is a well-established mechanism that

disrupts the integrity of the fungal cell membrane. This guide provides a foundational

understanding for researchers and professionals in the development and deployment of

effective strategies for managing groundnut leaf spot.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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